Cas no 1993119-45-1 (N3-TFBA-O2Oc)

• Product Name: N3-TFBA-O2Oc
• CAS No: 1993119-45-1
• MF: C₁₃H₁₂F₄N₄O₅
• MW: 380.251796722412
• CID: 6794085
• PubChem ID: 75409987
• Update Time: 2025-07-22

N3-TFBA-O2Oc Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-[(4-azido-2,3,5,6-tetrafluorobenzoyl)amino]ethoxy]ethoxy]acetic acid
• MFCD24849967
• DA-65882
• AKOS030213698
• N3-TFBA-O2Oc
• HY-151744
• 1993119-45-1
• CS-0619091

• Inchi： 1S/C13H12F4N4O5/c14-8-7(9(15)11(17)12(10(8)16)20-21-18)13(24)19-1-2-25-3-4-26-5-6(22)23/h1-5H2,(H,19,24)(H,22,23)
• InChI Key： SRPUVUGFIJXTIL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(NCCOCCOCC(=O)O)=O)F)F)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 380.07438214g/mol
• Monoisotopic Mass: 380.07438214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.2Ų

Additional information on N3-TFBA-O2Oc

N3-TFBA-O2Oc: A Comprehensive Overview

The compound with CAS No. 1993119-45-1, commonly referred to as N3-TFBA-O2Oc, is a highly specialized chemical entity that has garnered significant attention in the scientific and industrial communities. This compound, with its unique structural properties, plays a pivotal role in various applications, particularly in advanced materials science and pharmaceutical research. The name N3-TFBA-O2Oc itself is a testament to its complex structure, combining elements of trifluoroacetic acid (TFA) and other functional groups that contribute to its versatile reactivity.

Recent studies have highlighted the potential of N3-TFBA-O2Oc in catalytic processes, where its ability to act as a highly efficient catalyst has been extensively explored. Researchers have demonstrated that this compound can significantly enhance the efficiency of reactions in organic synthesis, particularly in the production of biologically active molecules. Its role in facilitating enantioselective reactions has been a focal point of recent investigations, underscoring its importance in the development of novel pharmaceutical agents.

One of the most intriguing aspects of N3-TFBA-O2Oc is its ability to function as a versatile building block in polymer chemistry. Scientists have leveraged its unique properties to develop advanced polymers with tailored mechanical and thermal characteristics. These polymers find applications in high-performance materials for aerospace, automotive industries, and electronic devices. The compound's contribution to the field of polymer science has been widely recognized, with numerous publications detailing its role in creating lightweight yet durable materials.

Moreover, N3-TFBA-O2Oc has shown promise in the realm of green chemistry. Its use in environmentally friendly synthetic processes has been a topic of interest, as researchers strive to develop sustainable alternatives to traditional chemical manufacturing methods. By utilizing this compound, chemists can reduce waste and energy consumption while maintaining high yields and product quality.

The synthesis of N3-TFBA-O2Oc involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodologies have made it possible to produce this compound on an industrial scale while maintaining its purity and stability. The development of scalable synthesis routes has been instrumental in making this compound accessible for widespread use across various industries.

In terms of safety and handling, N3-TFBA-O2Oc exhibits properties that make it suitable for use under standard laboratory conditions. However, precautions must be taken to ensure proper storage and handling to prevent degradation or contamination. Its stability under varying environmental conditions has been thoroughly investigated, providing valuable insights into its long-term usability.

Looking ahead, the future of N3-TFBA-O2Oc appears bright as researchers continue to uncover new applications and optimize existing ones. Its role in cutting-edge technologies such as nanotechnology and drug delivery systems is expected to grow significantly. As industries increasingly adopt sustainable practices, compounds like N3-TFBA-O2Oc will play a crucial role in driving innovation while minimizing environmental impact.

In conclusion, CAS No. 1993119-45-1 or N3-TFBA-O2Oc stands out as a remarkable chemical entity with vast potential across multiple disciplines. Its contributions to materials science, pharmaceuticals, and green chemistry underscore its importance in modern research and industrial applications. As advancements continue to unfold, this compound will undoubtedly remain at the forefront of scientific exploration and technological progress.